Cas no 112275-27-1 (L-Phenylalanine,N-[N-[N-(N-formyl-L-methionyl)-L-isoleucyl]-L-leucyl]- (9CI))

• Product Name: L-Phenylalanine,N-[N-[N-(N-formyl-L-methionyl)-L-isoleucyl]-L-leucyl]- (9CI)
• CAS No: 112275-27-1
• MF: C₂₇H₄₂N₄O₆S
• MW: 550.710586071014
• CID: 160253
• PubChem ID: 196667
• Update Time: 2025-04-19

L-Phenylalanine,N-[N-[N-(N-formyl-L-methionyl)-L-isoleucyl]-L-leucyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[N-[N-(N-formyl-L-methionyl)-L-isoleucyl]-L-leucyl]- (9CI)
• (2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoic acid
• chemotactic tetrapeptide
• N-formyl-L-methionyl-L-isoleucyl-L-leucyl-L-phenylalanine
• f-Met-Ile-Leu-Phe
• DTXSID90149972
• 112275-27-1

• Inchi： 1S/C27H42N4O6S/c1-6-18(4)23(31-24(33)20(28-16-32)12-13-38-5)26(35)29-21(14-17(2)3)25(34)30-22(27(36)37)15-19-10-8-7-9-11-19/h7-11,16-18,20-23H,6,12-15H2,1-5H3,(H,28,32)(H,29,35)(H,30,34)(H,31,33)(H,36,37)/t18-,20-,21-,22-,23-/m0/s1
• InChI Key： CNRIWZMRFHIPDC-SVXFZJLFSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC(C)C)=O)[C@@H](C)CC)=O)NC=O

Computed Properties

• Exact Mass: 550.28276
• Monoisotopic Mass: 550.28250625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 153.7